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Compound of Interest

Compound Name: (4-Fluorophenyl)acetone

Cat. No.: B124739

Essential Safety and Handling Guide for (4-
Fluorophenyl)acetone

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling (4-Fluorophenyl)acetone, including detailed operational and disposal
plans.

(4-Fluorophenyl)acetone, also known as 1-(4-fluorophenyl)propan-2-one, is a combustible
liquid that can cause irritation to the eyes, skin, and respiratory tract.[1][2] Its toxicological
properties have not been fully investigated, warranting cautious handling.[1] Adherence to the
following procedures is critical to minimize risks and ensure safe laboratory operations.

Hazard Identification and Physical Properties

A summary of key safety and physical data for (4-Fluorophenyl)acetone is provided in the
table below.
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Property Value Source
Appearance Clear yellow liquid [1]

CAS Number 459-03-0 [21[3][4]
Molecular Formula C9H9FO [3]
Molecular Weight 152.17 g/mol [4]
Flash Point 91 °C (195.8 °F) - closed cup [1][4]
Boiling Point 106-107 °C at 18 mmHg [4]
Density 1.139 g/mL at 25 °C [4]

Combustible liquid.[1] Causes

skin and serious eye irritation.
Hazards [2] May cause respiratory

irritation.[2] May cause central

nervous system depression.[1]

Strong oxidizing agents, strong

Incompatibilities
bases.[1][5]

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational protocol is crucial when working with (4-
Fluorophenyl)acetone. The following step-by-step guide outlines the necessary precautions.

1. Engineering Controls:

Always handle (4-Fluorophenyl)acetone in a well-ventilated area.[1]

A chemical fume hood is the preferred engineering control to minimize inhalation exposure.

Ensure that an eyewash station and a safety shower are readily accessible in the immediate
work area.[1]

N

. Personal Protective Equipment (PPE):
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Eye and Face Protection: Wear chemical safety goggles or a face shield.[1][6] Standard
safety glasses do not provide adequate protection.

Skin Protection:

o Wear chemical-resistant gloves. Butyl rubber gloves are a suitable option.[6][7]
o Wear a lab coat or other protective clothing to prevent skin contact.[1]
Respiratory Protection:

o If working outside of a fume hood or if ventilation is inadequate, use a NIOSH-approved
respirator with an organic vapor cartridge.[1][7]

o Arespiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2
requirements must be followed whenever workplace conditions warrant a respirator's use.

[1]
. Handling and Storage:
Avoid contact with eyes, skin, and clothing.[1]
Keep the container tightly closed when not in use.[1][5][8]
Keep away from heat, sparks, open flames, and other sources of ignition.[1][5][8]

Store in a cool, dry, and well-ventilated area away from incompatible substances like strong
oxidizing agents and strong bases.[1][5][8]

Ground and bond containers when transferring material to prevent static discharge.[9]
. Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of soap and
water for at least 15 minutes. Seek medical attention if irritation develops.[1]
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« Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If breathing
has stopped, give artificial respiration. Seek immediate medical attention.[1]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and give 2-4 cupfuls of milk or water. Seek immediate medical attention.[1]

« Spills:

o

Evacuate the area and eliminate all ignition sources.[10]

Absorb the spill with an inert material such as vermiculite, sand, or earth.[1]

[¢]

Place the absorbent material into a suitable, sealed container for disposal.[1][10]

[¢]

[e]

Use non-sparking tools for cleanup.[1][11]

o

Ensure adequate ventilation during cleanup.[1]

Disposal Plan

Proper disposal of (4-Fluorophenyl)acetone is critical to prevent environmental contamination
and ensure regulatory compliance.

1. Waste Characterization:

e As a user of this chemical, you are responsible for determining if the waste is hazardous
according to federal, state, and local regulations.[1][11]

2. Waste Segregation and Collection:

o Collect waste (4-Fluorophenyl)acetone and any contaminated materials (e.g., absorbent,
gloves) in a dedicated, properly labeled, and sealed container.[12]

e The container should be labeled as "Hazardous Waste" and include the chemical name.[12]

» Store the waste container in a designated, well-ventilated satellite accumulation area away
from incompatible materials.[12]
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3. Final Disposal:
» Disposal must be conducted by a licensed professional waste disposal service.[11][12]
e Do NOT dispose of (4-Fluorophenyl)acetone down the drain or in the regular trash.[12]

o High-temperature incineration at a licensed hazardous waste facility is the recommended
disposal method for this type of chemical.[12]

Hierarchy of Controls for Safe Handling

The following diagram illustrates the hierarchy of controls, a fundamental concept in laboratory
safety, as it applies to handling (4-Fluorophenyl)acetone. The most effective controls are at
the top of the pyramid.

Personal Protective Equipment
(e.9., Gloves, Goggles)

Administrative Controls
(e.g., SOPs, Training)

Click to download full resolution via product page

Caption: Hierarchy of controls for managing chemical exposure risks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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